Cas no 1841081-38-6 ((4-(1,2,4-Oxadiazol-3-yl)phenyl)methanamine hydrochloride)

• Product Name: (4-(1,2,4-Oxadiazol-3-yl)phenyl)methanamine hydrochloride
• CAS No: 1841081-38-6
• MF: C₉H₁₀ClN₃O
• MW: 211.648200511932
• CID: 4629098
• PubChem ID: 75485349
• Update Time: 2025-11-06

(4-(1,2,4-Oxadiazol-3-yl)phenyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-(1,2,4-Oxadiazol-3-yl)phenyl)methanamine hydrochloride
• (4-(1,2,4-Oxadiazol-3-yl)phenyl)methanamine HCl
• A927078
• 4-(1,2,4-Oxadiazol-3-yl)benzylamine Hydrochloride
• [4-(1,2,4-oxadiazol-3-yl)benzyl]amine hydrochloride
• 4-(1,2,4-Oxadiazol-3-yl)benzenemethamine hydrochloride
• [4-(1,2,4-oxadiazol-3-yl)phenyl]methanamine;hydrochloride
• CS-0448716
• 1841081-38-6
• (4-(1,2,4-Oxadiazol-3-yl)phenyl)methanaminehydrochloride

• MDL： MFCD27995984
• Inchi： 1S/C9H9N3O.ClH/c10-5-7-1-3-8(4-2-7)9-11-6-13-12-9;/h1-4,6H,5,10H2;1H
• InChI Key： YPQGXXOEPMSDSC-UHFFFAOYSA-N
• SMILES： Cl.O1C=NC(C2C=CC(CN)=CC=2)=N1

Computed Properties

• Exact Mass: 211.0512396g/mol
• Monoisotopic Mass: 211.0512396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.9

Additional information on (4-(1,2,4-Oxadiazol-3-yl)phenyl)methanamine hydrochloride

Introduction to (4-(1,2,4-Oxadiazol-3-yl)phenyl)methanamine hydrochloride (CAS No. 1841081-38-6)

(4-(1,2,4-Oxadiazol-3-yl)phenyl)methanamine hydrochloride is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1841081-38-6, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The structural framework of this compound incorporates a 1,2,4-oxadiazole moiety linked to a phenyl ring, which is further substituted with a methanamine group. The hydrochloride salt form enhances its solubility and stability, making it more suitable for various biochemical assays and in vitro studies. The 1,2,4-oxadiazole core is known for its versatility in medicinal chemistry due to its ability to interact with multiple biological targets, including enzymes and receptors.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The 1,2,4-oxadiazole scaffold has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. In particular, derivatives of this scaffold have shown remarkable efficacy in inhibiting specific enzymatic pathways involved in disease progression. The presence of the phenyl ring in (4-(1,2,4-Oxadiazol-3-yl)phenyl)methanamine hydrochloride further enhances its binding affinity to biological targets, making it a valuable candidate for further exploration.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research indicates that it may exhibit inhibitory effects on kinases and other signaling molecules that are aberrantly activated in various diseases. For instance, studies have suggested that compounds with similar structural motifs could interfere with the activity of tyrosine kinases, which are implicated in cancer cell proliferation and survival. The methanamine group adds another layer of complexity to its pharmacological profile, potentially influencing both its metabolic stability and pharmacokinetic properties.

The hydrochloride salt form of (4-(1,2,4-Oxadiazol-3-yl)phenyl)methanamine hydrochloride has been particularly useful in high-throughput screening (HTS) campaigns due to its improved solubility in aqueous buffers. This has facilitated rapid testing across large libraries of compounds to identify hits with desirable biological activity. Moreover, the compound’s stability under various storage conditions makes it a reliable reagent for long-term experiments and collaborations between research institutions.

In vitro studies have begun to unravel the mechanistic basis of the biological activities exhibited by (4-(1,2,4-Oxadiazol-3-yl)phenyl)methanamine hydrochloride. Preliminary data suggest that it may exert its effects by modulating the activity of specific enzymes or by interacting with cellular membranes. These interactions could lead to downstream effects that alter cellular behavior in a manner beneficial for therapeutic intervention. Further investigations are warranted to elucidate these mechanisms and to optimize the compound’s pharmacological properties.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques have been employed to introduce the desired functional groups while maintaining regioselectivity. The development of efficient synthetic routes is crucial for scaling up production and making this compound more accessible for broader research applications.

As interest in targeted therapies continues to grow, compounds like (4-(1,2,4-Oxadiazol-3-yl)phenyl)methanamine hydrochloride are expected to play a pivotal role in drug development pipelines. Their unique structural features and demonstrated biological activities make them attractive candidates for further optimization into lead compounds for new drugs. Collaborative efforts between academic researchers and pharmaceutical companies are essential to translate these findings into tangible therapeutic benefits for patients.

The future prospects for this compound are promising, with ongoing research aimed at expanding its therapeutic potential across multiple disease indications. Innovations in computational chemistry and artificial intelligence are also being leveraged to accelerate the discovery process by predicting novel derivatives with enhanced efficacy or reduced toxicity. By integrating experimental data with computational modeling, scientists can design more sophisticated molecular entities tailored to specific therapeutic needs.

In conclusion, (4-(1,2,4-Oxadiazol-3-yl)phenyl)methanamine hydrochloride represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its potential applications in treating various diseases underscore the importance of heterocyclic compounds as building blocks for novel therapeutics. Continued investigation into this compound will likely yield valuable insights into disease mechanisms and pave the way for innovative treatment strategies.